Cas no 1805328-15-7 (3-(Chloromethyl)-2-(difluoromethyl)pyridine-5-carboxylic acid)

• Product Name: 3-(Chloromethyl)-2-(difluoromethyl)pyridine-5-carboxylic acid
• CAS No: 1805328-15-7
• MF: C₈H₆ClF₂NO₂
• MW: 221.588548183441
• CID: 4849010
• Update Time: 2025-06-09

3-(Chloromethyl)-2-(difluoromethyl)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-2-(difluoromethyl)pyridine-5-carboxylic acid

• Inchi： 1S/C8H6ClF2NO2/c9-2-4-1-5(8(13)14)3-12-6(4)7(10)11/h1,3,7H,2H2,(H,13,14)
• InChI Key： FMGFYQIAIMECLV-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C(=O)O)=CN=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 216
• XLogP3: 1.4
• Topological Polar Surface Area: 50.2

Additional information on 3-(Chloromethyl)-2-(difluoromethyl)pyridine-5-carboxylic acid

Introduction to 3-(Chloromethyl)-2-(difluoromethyl)pyridine-5-carboxylic Acid (CAS No. 1805328-15-7)

3-(Chloromethyl)-2-(difluoromethyl)pyridine-5-carboxylic acid, identified by its CAS number 1805328-15-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of both chloromethyl and difluoromethyl substituents, make it a versatile intermediate in synthetic chemistry and a promising candidate for further exploration in medicinal chemistry.

The chloromethyl group in the molecule is a key functional moiety that enhances its reactivity, allowing for various chemical transformations such as nucleophilic substitution reactions. This property makes it particularly useful in the synthesis of more complex molecules, including pharmaceutical intermediates. On the other hand, the difluoromethyl group introduces unique electronic and steric effects that can influence the biological activity of the compound. Fluorine atoms are known to modulate metabolic stability, lipophilicity, and binding affinity, making them valuable in drug design.

In recent years, there has been a growing interest in developing novel therapeutic agents with enhanced efficacy and reduced side effects. Pyridine derivatives have been extensively studied due to their broad spectrum of biological activities. Among these derivatives, compounds containing both chloromethyl and difluoromethyl groups have shown particular promise in preclinical studies. For instance, research has indicated that such modifications can improve the binding affinity of small molecules to their target proteins, leading to more potent pharmacological effects.

The synthesis of 3-(Chloromethyl)-2-(difluoromethyl)pyridine-5-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the functionalization of a pyridine core, followed by the introduction of the chloromethyl and difluoromethyl groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently.

The compound's potential applications extend beyond pharmaceuticals. It has been explored as a building block in materials science, where its unique structural properties can contribute to the development of new polymers and coatings. Additionally, its reactivity makes it a valuable tool in organic synthesis, enabling chemists to construct complex molecular architectures with precision.

In academic research, 3-(Chloromethyl)-2-(difluoromethyl)pyridine-5-carboxylic acid has been used as a substrate for studying enzyme mechanisms and developing new catalysts. Its interaction with various biological targets has provided insights into drug-receptor binding dynamics, which are crucial for rational drug design. Furthermore, computational studies have been conducted to predict the pharmacokinetic properties of derivatives based on this scaffold, aiding in the optimization of lead compounds.

The safety profile of 3-(Chloromethyl)-2-(difluoromethyl)pyridine-5-carboxylic acid is an important consideration in its handling and application. While it is not classified as a hazardous material under standard regulatory guidelines, appropriate precautions must be taken to prevent exposure during synthesis and handling. Personal protective equipment (PPE) such as gloves and safety goggles should be worn at all times when working with this compound.

The future prospects for this compound are promising. Ongoing research aims to explore new synthetic pathways that could improve its accessibility and scalability for industrial applications. Additionally, there is interest in expanding its utility into other areas such as agrochemicals and specialty chemicals. As our understanding of molecular interactions continues to evolve, compounds like 3-(Chloromethyl)-2-(< strong >difluoromethyl strong >)pyridine-5-carboxylic acid are likely to play an increasingly important role in advancing scientific discovery.